![molecular formula C24H27BrNP B582485 1-Methyl-1-[4-(diphenylphosphino)benzyl]pyrrolidinium Bromide CAS No. 1229444-44-3](/img/structure/B582485.png)
1-Methyl-1-[4-(diphenylphosphino)benzyl]pyrrolidinium Bromide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-Methyl-1-[4-(diphenylphosphino)benzyl]pyrrolidinium Bromide is a chemical compound with the CAS RN: 1229444-44-3 . It is a white to almost white powder or crystal .
Molecular Structure Analysis
The molecular formula of this compound is C24H27NP•Br . The molecular weight is 440.36 .Chemical Reactions Analysis
This compound is used in the Suzuki-Miyaura Cross Coupling Reaction . It is also used in the Aza-Morita-Baylis-Hillman Reaction .Physical And Chemical Properties Analysis
This compound is a solid at 20 degrees Celsius .Scientific Research Applications
Synthesis and Use in Organic Reactions : This compound, referred to as B in a study, is an ion-supported Ph3P compound used in organic synthesis. It's utilized in halogenation of alcohols, esterification of carboxylic acid with the Mitsunobu reaction, the Mizoroki–Heck reaction, and the Sonogashira reaction. The compound is advantageous for its stability in air, ease of product isolation, and the recovery of its co-product, ion-supported Ph3PO, which can be regenerated and reused (Imura, Shimojuh, Kawano, & Togo, 2010).
Applications in Wittig Reaction : Another study highlighted the use of this compound in the Wittig reaction, a chemical reaction used to convert aldehydes and ketones into alkenes. The compound was found effective for producing α,β-unsaturated ethyl esters and p-methylstyrene derivatives with high purity. The process also allowed for the simple recovery and reuse of the ion-supported Ph3P compound (Shimojuh, Imura, Moriyama, & Togo, 2011).
Use in Corrosion Inhibition : In the field of materials science, pyridinium bromide derivatives, including compounds similar to 1-Methyl-1-[4-(diphenylphosphino)benzyl]pyrrolidinium Bromide, have been studied as corrosion inhibitors for mild steel in acidic solutions. These compounds show high inhibition values, suggesting their potential application in protecting metals against corrosion (Raheem & Shihab, 2022).
Role in Electrodissolution in Batteries : A similar compound, 1-Ethyl-1-methyl-pyrrolidinium bromide, was investigated for its role in stabilizing bromine in zinc-bromide flow batteries. The study showed that this compound aids in the formation of uniformly flat zinc layers and prevents zinc-dendrite growth, indicating its importance in battery technology (Kim, Yun, & Jeon, 2019).
Mechanism of Action
Target of Action
It’s known to be used in mitsunobu reactions , which suggests that its targets could be alcohol and carboxylic acid functional groups in organic compounds.
Mode of Action
The compound acts as a reagent in Mitsunobu reactions . In these reactions, it likely facilitates the conversion of alcohol groups into esters or other functional groups.
Biochemical Pathways
The compound doesn’t directly interact with biochemical pathways as it’s primarily used in synthetic organic chemistry . Its role in the Mitsunobu reaction suggests that it could indirectly influence biochemical pathways by modifying the structure of bioactive compounds.
Result of Action
The compound’s primary result of action is the transformation of alcohol groups into other functional groups via the Mitsunobu reaction . This can lead to the synthesis of new organic compounds with potentially different biological activities.
Action Environment
The action of 1-Methyl-1-[4-(diphenylphosphino)benzyl]pyrrolidinium Bromide is influenced by the reaction conditions, such as temperature, solvent, and the presence of other reagents . It’s typically used under controlled laboratory conditions, and its stability and efficacy can be affected by these environmental factors .
properties
IUPAC Name |
[4-[(1-methylpyrrolidin-1-ium-1-yl)methyl]phenyl]-diphenylphosphane;bromide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H27NP.BrH/c1-25(18-8-9-19-25)20-21-14-16-24(17-15-21)26(22-10-4-2-5-11-22)23-12-6-3-7-13-23;/h2-7,10-17H,8-9,18-20H2,1H3;1H/q+1;/p-1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JKJSVXHLMBCNPA-UHFFFAOYSA-M |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C[N+]1(CCCC1)CC2=CC=C(C=C2)P(C3=CC=CC=C3)C4=CC=CC=C4.[Br-] |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H27BrNP |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70693701 |
Source
|
Record name | 1-{[4-(Diphenylphosphanyl)phenyl]methyl}-1-methylpyrrolidin-1-ium bromide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70693701 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
440.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1229444-44-3 |
Source
|
Record name | 1-{[4-(Diphenylphosphanyl)phenyl]methyl}-1-methylpyrrolidin-1-ium bromide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70693701 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.